N1-(2-cyanophenyl)-N2-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)oxalamide

• IUPAC Name: N'-(2-cyanophenyl)-N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]oxamide
• InChI: InChI=1S/C21H25N5O2/c1-25(2)17-11-9-15(10-12-17)19(26(3)4)14-23-20(27)21(28)24-18-8-6-5-7-16(18)13-22/h5-12,19H,14H2,1-4H3,(H,23,27)(H,24,28)
• InChI Key: YFUXZERBQXYCTR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=CC=CC=C2C#N)N(C)C
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol
• CAS No.: 899728-96-2

Description

N1-(2-cyanophenyl)-N2-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H25N5O2 and its molecular weight is 379.464. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

• The synthesis and characterization of compounds with potential as antidepressants, highlighting the importance of understanding the structure-activity relationships for the development of novel therapeutic agents (El‐Faham et al., 2013).
• Investigation of Schiff base ligands and their metal complexes, which are relevant for their antibacterial, catalytic, and DNA-binding activities, showcasing the role of such compounds in bioinorganic chemistry and drug design (El‐Gammal et al., 2021).

Organometallic Chemistry and Catalysis

• The study of triorganotin cations stabilized by intramolecular SnN coordination, which could inform the design of novel organometallic catalysts with specific solubility and reactivity profiles (Koten et al., 1978).

Materials Science and Polymer Chemistry

• The development of light-switchable polymers from cationic to zwitterionic form, demonstrating the utility of such materials in controlled drug delivery and switchable surface properties (Sobolčiak et al., 2013).

Photochemistry and Photophysics

• Research on switchable V-type [2]pseudorotaxanes, which could be applied in the development of molecular machines and sensors, illustrating the potential of such compounds in the creation of responsive materials (Zhang et al., 2009).